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Compound of Interest

2-Bromo-5-chloro-3-
Compound Name:
methylpyridine

Cat. No.: B1338644

Technical Guide: 2-Bromo-5-chloro-3-
methylpyridine
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 2-Bromo-5-chloro-3-
methylpyridine, a key heterocyclic building block in organic synthesis. This document outlines
its chemical identity, properties, synthesis, and significant applications in the pharmaceutical
and agrochemical industries.

Chemical Identity and Properties

2-Bromo-5-chloro-3-methylpyridine is a halogenated pyridine derivative valued for its utility
as a versatile synthetic intermediate.[1] Its distinct molecular architecture, featuring bromine,
chlorine, and a methyl group on the pyridine ring, provides multiple reactive centers for
chemical modification.[2]

Structure:
The chemical structure of 2-Bromo-5-chloro-3-methylpyridine is presented below:

A simplified workflow for drug discovery.
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Diagram 2: Suzuki-Miyaura Coupling Workflow

This diagram outlines the key steps in a Suzuki-Miyaura cross-coupling reaction using 2-
Bromo-5-chloro-3-methylpyridine.
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Workflow for a Suzuki-Miyaura coupling reaction.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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